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Compound of Interest

Compound Name: T16A(inh)-C01

Cat. No.: B1682863 Get Quote

This document provides crucial safety, handling, and disposal protocols for the TMEM16A

inhibitor, T16A(inh)-C01. The information is intended for researchers, scientists, and drug

development professionals to ensure safe laboratory practices and proper experimental

execution.

Quantitative Data Summary
The following table summarizes the key quantitative properties of T16A(inh)-C01.

Property Value Source

Molecular Formula C₁₈H₁₆O₅ N/A

CAS Number 171506-87-9 [1]

IC₅₀
8.4 μM (for ANO1-mediated

chloride channels)
[1]

Solubility Soluble in DMSO [2]

Storage of Stock Solution
-80°C for 6 months; -20°C for 1

month
[2]

Personal Protective Equipment (PPE) and Safety
Precautions
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Given that a specific Safety Data Sheet (SDS) for T16A(inh)-C01 is not publicly available, it is

imperative to handle this compound as a potentially hazardous substance of unknown toxicity.

The following PPE and safety measures are mandatory:

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves (e.g., nitrile). Inspect gloves prior to use

and dispose of them properly after handling.

Skin and Body Protection: Wear a lab coat, and ensure it is changed if contaminated. For

extensive handling, consider a disposable full-body suit.

Respiratory Protection: Handle T16A(inh)-C01 in a well-ventilated area, preferably within a

certified chemical fume hood, to minimize inhalation of any dust or aerosols.[3]

Hygiene Measures: Wash hands thoroughly after handling the substance. Contaminated

clothing should be washed before reuse.[3]

Operational Plans: Handling and Experimental
Protocols
Stock Solution Preparation

Weighing: Perform weighing of the solid compound within a chemical fume hood or a

ventilated balance enclosure.

Dissolving: Prepare stock solutions by dissolving T16A(inh)-C01 in dimethyl sulfoxide

(DMSO).[2] For example, to prepare a 10 mM stock solution, dissolve the appropriate mass

of the compound in the calculated volume of DMSO.

Storage: Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[2]

Representative Experimental Protocol: Whole-Cell
Patch-Clamp Electrophysiology
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This protocol is adapted from standard procedures for studying ion channel modulation and is

suitable for assessing the inhibitory effect of T16A(inh)-C01 on TMEM16A channels expressed

in a suitable cell line (e.g., HEK293 cells).[4][5]

Cell Preparation: Culture cells expressing TMEM16A on glass coverslips.

Solution Preparation:

External Solution (aCSF): Prepare artificial cerebrospinal fluid containing (in mM): 125

NaCl, 2.5 KCl, 1 MgCl₂, 2 CaCl₂, 1.25 NaH₂PO₄, 25 NaHCO₃, and 25 glucose. Bubble the

solution with 95% O₂/5% CO₂.

Internal Solution: Prepare a pipette solution containing (in mM): 130 KCl, 5 NaCl, 0.4

CaCl₂, 1 MgCl₂, 10 HEPES, and 11 EGTA, with the pH adjusted to 7.3.

Recording Setup:

Place the coverslip with cells in the recording chamber on the stage of an upright

microscope.

Continuously perfuse the chamber with oxygenated aCSF.

Pull borosilicate glass pipettes to a resistance of 3-7 MΩ and fill with the internal solution.

Data Acquisition:

Establish a whole-cell patch-clamp configuration on a target cell.

Clamp the cell at a holding potential of -60 mV.

Apply voltage steps to elicit TMEM16A currents.

After establishing a stable baseline recording, perfuse the chamber with aCSF containing

the desired concentration of T16A(inh)-C01.

Record the changes in current amplitude to determine the inhibitory effect.

Disposal Plan
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All waste materials contaminated with T16A(inh)-C01 must be treated as hazardous chemical

waste and disposed of according to institutional and local regulations.

Liquid Waste: Collect all solutions containing T16A(inh)-C01 (e.g., unused stock solutions,

experimental solutions) in a designated, leak-proof, and clearly labeled hazardous waste

container.

Solid Waste: All materials that have come into contact with T16A(inh)-C01 (e.g., pipette tips,

gloves, weigh boats, contaminated lab paper) must be collected in a separate, clearly

labeled hazardous solid waste container.

Empty Containers: "Empty" containers that held T16A(inh)-C01 should be triple-rinsed with a

suitable solvent (e.g., ethanol). The rinsate must be collected as hazardous liquid waste.

After rinsing, the container can be disposed of as non-hazardous waste, following

institutional guidelines.

Decontamination: All non-disposable labware that has been in contact with the compound

should be decontaminated by rinsing with a solvent known to dissolve it, followed by

standard washing procedures. The initial rinsate should be collected as hazardous waste.

Waste Pickup: Contact your institution's Environmental Health and Safety (EHS) department

to arrange for the pickup and disposal of all hazardous waste containers.[6]

TMEM16A Signaling Pathway
T16A(inh)-C01 is an inhibitor of the TMEM16A (also known as ANO1) calcium-activated

chloride channel. In various cancers, the overexpression of TMEM16A has been linked to the

activation of several downstream signaling pathways that promote cell proliferation, migration,

and survival. The diagram below illustrates the central role of TMEM16A in activating these

oncogenic pathways.[7][8][9][10][11]
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TMEM16A signaling pathways in cancer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-t16a-inh-c01]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.semanticscholar.org/paper/Cell-specific-mechanisms-of-TMEM16A-Ca2%2B-activated-Wang-Zou/93fe67b36d15bbf4abd06c8ea2bd065fb44b0f91
https://www.semanticscholar.org/paper/Cell-specific-mechanisms-of-TMEM16A-Ca2%2B-activated-Wang-Zou/93fe67b36d15bbf4abd06c8ea2bd065fb44b0f91
https://www.springermedicine.com/cell-specific-mechanisms-of-tmem16a-ca2-activated-chloride-chann/22863036
https://www.springermedicine.com/cell-specific-mechanisms-of-tmem16a-ca2-activated-chloride-chann/22863036
https://pmc.ncbi.nlm.nih.gov/articles/PMC12288284/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12288284/
https://www.benchchem.com/product/b1682863#personal-protective-equipment-for-handling-t16a-inh-c01
https://www.benchchem.com/product/b1682863#personal-protective-equipment-for-handling-t16a-inh-c01
https://www.benchchem.com/product/b1682863#personal-protective-equipment-for-handling-t16a-inh-c01
https://www.benchchem.com/product/b1682863#personal-protective-equipment-for-handling-t16a-inh-c01
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1682863?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

